1-Ethyl-5-oxopyrrolidine-3-carboxamide
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Description
1-Ethyl-5-oxopyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.185. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methodologies
- One-Pot Synthesis Approach : A one-pot base-mediated synthesis method for 5-oxopyrrolidine-2-carboxamides, closely related to 1-Ethyl-5-oxopyrrolidine-3-carboxamide, was developed using a tandem Ugi condensation and intramolecular substitution at room temperature, providing a streamlined synthetic route (Zeng, Wang, Wu, & Ding, 2013).
Biological and Pharmacological Activities
Antiradical and Anti-inflammatory Activities : Ethyl-2-amino-1-benzamido-4-oxo-5-(2-oxo-2-arylethylidene)pyrrolidine-3-carboxylates, structurally similar to this compound, demonstrated significant antiradical activity and anti-inflammatory effects, surpassing reference drugs in certain assays (Zykova et al., 2016).
Antioxidant Properties : Derivatives of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid, which are structurally related, exhibited potent antioxidant activity, with some derivatives surpassing ascorbic acid in effectiveness (Tumosienė et al., 2019).
Potential in Alzheimer's Disease Treatment : Oxopyrrolidine derivatives, akin to this compound, showed promising activity against acetyl cholinesterase and amyloid β 42 protein, key targets in Alzheimer's disease therapy (Mohamed et al., 2018).
Crystallography and Structural Analysis
- Molecular Conformation Study : The study of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound related to this compound, revealed insights into its molecular conformation and crystal structure, contributing to the understanding of similar compounds' properties (Banerjee et al., 2002).
Miscellaneous Applications
- Chemical Reactivity and Electronic Structure : A carboxamide derivative structurally similar to this compound was analyzed using electronic structure approaches, providing insights into its chemical reactivity and electronic properties, which are pertinent to understanding the broader class of such compounds (Al-Otaibi et al., 2022).
Properties
IUPAC Name |
1-ethyl-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c1-2-9-4-5(7(8)11)3-6(9)10/h5H,2-4H2,1H3,(H2,8,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWJSDJTWVVOXRT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(CC1=O)C(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001009023 |
Source
|
Record name | 1-Ethyl-5-oxopyrrolidine-3-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001009023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89852-01-7 |
Source
|
Record name | 1-Ethyl-5-oxopyrrolidine-3-carboximidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001009023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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